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Compound of Interest

2,4-Dichloro-5-
Compound Name:

hydroxybenzaldehyde
CAS No.: 56962-15-3
Cat. No.: B3037735

Get Quote

Executive Summary

2,4-Dichloro-5-hydroxybenzaldehyde (CAS: 56962-15-3) is a highly functionalized aromatic

building block characterized by a unique substitution pattern that offers orthogonal reactivity.[1]
Its structure features an electron-withdrawing dichlorinated core, a nucleophilic hydroxyl group,
and an electrophilic aldehyde moiety. This "push-pull" electronic profile makes it an invaluable

intermediate in the synthesis of bioactive heterocycles, particularly for antifungal, antibacterial,
and anti-inflammatory discovery programs.

This guide details the technical specifications, synthetic utility, and quality control protocols for
integrating this intermediate into pharmaceutical workflows.

Chemical Profile & Technical Specifications
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Property Specification

IUPAC Name 2,4-Dichloro-5-hydroxybenzaldehyde
CAS Number 56962-15-3

Molecular Formula C7H4Cl202

Molecular Weight 191.01 g/mol

Appearance Off-white to pale yellow crystalline solid

Soluble in DMSO, Methanol, Ethanol; Sparingly

Solubilit
y soluble in water

pKa (Predicted) ~7.2 (Phenolic OH)

Electrophilic Aldehyde (-CHO), Nucleophilic

Key Functionalit
Y Y Phenol (-OH), Halogen Bonding (Cl)

Core Pharmaceutical Applications
Synthesis of Bioactive Schiff Bases (Azomethines)

The most prevalent application of 2,4-Dichloro-5-hydroxybenzaldehyde is in the synthesis of
Schiff bases. The presence of chlorine atoms at the 2- and 4-positions enhances the
lipophilicity of the resulting drug candidate, improving membrane permeability—a critical factor
for antimicrobial agents.

e Mechanism: Condensation with primary amines (e.g., sulfonamides, aminophenols) yields
imines with potent biological activity.

o Therapeutic Target: These derivatives often exhibit inhibitory activity against bacterial DNA
gyrase or fungal CYP51 enzymes.

Precursor for Heterocyclic Scaffolds

This intermediate serves as a "linchpin” for constructing fused heterocycles:

e Benzofurans: Via O-alkylation followed by intramolecular cyclization.
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» Coumarins: Via Knoevenagel condensation with active methylene compounds.

¢ Quinazolines: Through cyclization with urea or guanidine derivatives.

Fragment-Based Drug Discovery (FBDD)

In SAR (Structure-Activity Relationship) studies, the chlorine atoms provide steric bulk and
opportunities for halogen bonding with protein targets, often increasing potency compared to
non-chlorinated analogs.

Experimental Protocols
Protocol A: General Synthesis of Antimicrobial Schiff
Bases

Objective: To synthesize a Schiff base derivative for biological screening.

Reagents:

2,4-Dichloro-5-hydroxybenzaldehyde (1.0 equiv)

Primary Aromatic Amine (e.g., 4-aminophenol) (1.0 equiv)

Ethanol (Absolute)[2]

Glacial Acetic Acid (Catalytic amount)

Step-by-Step Methodology:

Dissolution: In a 100 mL round-bottom flask, dissolve 5 mmol (0.955 g) of 2,4-Dichloro-5-
hydroxybenzaldehyde in 20 mL of absolute ethanol.

Addition: Add 5 mmol of the primary amine to the solution.

Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the dehydration.

Reflux: Heat the mixture to reflux (approx. 78°C) with magnetic stirring for 4—6 hours. Monitor
reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).
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Precipitation: Cool the reaction mixture to room temperature, then place in an ice bath for 30
minutes. The Schiff base should precipitate as a colored solid.

Filtration: Filter the precipitate under vacuum.

Purification: Wash the cake with cold ethanol (2 x 5 mL). Recrystallize from hot ethanol if
necessary to achieve >98% purity.

Protocol B: Quality Control & Characterization

Objective: To validate the identity and purity of the intermediate before use.

HPLC Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5 pum)
Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: Acetonitrile

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm and 280 nm.

Retention Time: Expect elution around 8—10 min depending on specific column chemistry
(due to lipophilic CI groups).

NMR Interpretation (DMSO-ds):

Aldehyde Proton (-CHO): Singlet at ~10.2 ppm.
Phenolic Proton (-OH): Broad singlet at ~11.0-11.5 ppm (exchangeable with D20).

Aromatic Protons: Two singlets (due to isolation by Cl groups) around 7.0-8.0 ppm. Note:
The lack of coupling confirms the 2,4,5-substitution pattern.
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Process Visualization

The following diagram illustrates the logical workflow for utilizing this intermediate in a drug
discovery pipeline.

Raw Material Verify ID Input QC Pass Reaction Phase 4-6 hrs Isolation Crude Recrystallization Final Validation
(CAS 56962-15-3) (HPLC/NMR) (Reflux/Catalysis) > (Filtration/Wash) g Intermediate (EtOH) (>98% Purity)

Click to download full resolution via product page

Figure 1: Operational workflow for the synthesis and validation of derivatives starting from 2,4-
Dichloro-5-hydroxybenzaldehyde.

Handling, Safety, and Stability

e Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The aldehyde group is
susceptible to oxidation to the corresponding benzoic acid if exposed to air for prolonged
periods.

o Safety (GHS Classification):
o H315: Causes skin irritation.[3]
o H319: Causes serious eye irritation.[3]
o H335: May cause respiratory irritation.

o PPE: Standard laboratory coat, nitrile gloves, and safety goggles are mandatory. All
operations involving heating should be performed in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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